1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]pyridin-1-ium-3-carboxylate
1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]pyridin-1-ium-3-carboxylate
Deamido-NAD(+), also known as deamido-NAD or naad, belongs to the class of organic compounds known as (5'->5')-dinucleotides. These are dinucleotides where the two bases are connected via a (5'->5')-phosphodiester linkage. Deamido-NAD(+) is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, deamido-nad(+) is primarily located in the cytoplasm, mitochondria and nucleus. Deamido-NAD(+) exists in all eukaryotes, ranging from yeast to humans. In humans, deamido-nad(+) is involved in the homocarnosinosis pathway, the glutamate metabolism pathway, and the nicotinate and nicotinamide metabolism pathway. Deamido-NAD(+) is also involved in several metabolic disorders, some of which include the 2-hydroxyglutric aciduria (D and L form) pathway, the hyperinsulinism-hyperammonemia syndrome pathway, succinic semialdehyde dehydrogenase deficiency, and 4-hydroxybutyric aciduria/succinic semialdehyde dehydrogenase deficiency. Outside of the human body, deamido-nad(+) can be found in a number of food items such as broccoli, millet, cauliflower, and persian lime. This makes deamido-nad(+) a potential biomarker for the consumption of these food products.
Deamido-NAD(+) is a nicotinic acid dinucleotide. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a deamido-NAD zwitterion.
Deamido-NAD(+) is a nicotinic acid dinucleotide. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a deamido-NAD zwitterion.
Brand Name:
Vulcanchem
CAS No.:
6450-77-7
VCID:
VC0057095
InChI:
InChI=1S/C21H26N6O15P2/c22-17-12-18(24-7-23-17)27(8-25-12)20-16(31)14(29)11(41-20)6-39-44(36,37)42-43(34,35)38-5-10-13(28)15(30)19(40-10)26-3-1-2-9(4-26)21(32)33/h1-4,7-8,10-11,13-16,19-20,28-31H,5-6H2,(H4-,22,23,24,32,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1
SMILES:
C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C(=O)[O-]
Molecular Formula:
C₂₁H₂₆N₆O₁₅P₂
Molecular Weight:
664.4 g/mol
1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]pyridin-1-ium-3-carboxylate
CAS No.: 6450-77-7
Reference Standards
VCID: VC0057095
Molecular Formula: C₂₁H₂₆N₆O₁₅P₂
Molecular Weight: 664.4 g/mol
CAS No. | 6450-77-7 |
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Product Name | 1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]pyridin-1-ium-3-carboxylate |
Molecular Formula | C₂₁H₂₆N₆O₁₅P₂ |
Molecular Weight | 664.4 g/mol |
IUPAC Name | 1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]pyridin-1-ium-3-carboxylate |
Standard InChI | InChI=1S/C21H26N6O15P2/c22-17-12-18(24-7-23-17)27(8-25-12)20-16(31)14(29)11(41-20)6-39-44(36,37)42-43(34,35)38-5-10-13(28)15(30)19(40-10)26-3-1-2-9(4-26)21(32)33/h1-4,7-8,10-11,13-16,19-20,28-31H,5-6H2,(H4-,22,23,24,32,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1 |
Standard InChIKey | SENPVEZBRZQVST-HISDBWNOSA-N |
Isomeric SMILES | C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C(=O)[O-] |
SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C(=O)[O-] |
Canonical SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C(=O)[O-] |
Physical Description | Solid |
Description | Deamido-NAD(+), also known as deamido-NAD or naad, belongs to the class of organic compounds known as (5'->5')-dinucleotides. These are dinucleotides where the two bases are connected via a (5'->5')-phosphodiester linkage. Deamido-NAD(+) is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, deamido-nad(+) is primarily located in the cytoplasm, mitochondria and nucleus. Deamido-NAD(+) exists in all eukaryotes, ranging from yeast to humans. In humans, deamido-nad(+) is involved in the homocarnosinosis pathway, the glutamate metabolism pathway, and the nicotinate and nicotinamide metabolism pathway. Deamido-NAD(+) is also involved in several metabolic disorders, some of which include the 2-hydroxyglutric aciduria (D and L form) pathway, the hyperinsulinism-hyperammonemia syndrome pathway, succinic semialdehyde dehydrogenase deficiency, and 4-hydroxybutyric aciduria/succinic semialdehyde dehydrogenase deficiency. Outside of the human body, deamido-nad(+) can be found in a number of food items such as broccoli, millet, cauliflower, and persian lime. This makes deamido-nad(+) a potential biomarker for the consumption of these food products. Deamido-NAD(+) is a nicotinic acid dinucleotide. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a deamido-NAD zwitterion. |
Synonyms | Adenosine 5’-(trihydrogen diphosphate), P’→5’-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt; 3-Carboxy-1-β-D-ribofuranosylpyridinium hydroxide, 5’-ester with adenosine 5’-pyrophosphate, inner salt; Pyridinium, 3-carboxy-1-β-D-ribofur |
PubChem Compound | 165490 |
Last Modified | Nov 11 2021 |
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